6-((2E)-3-phenylprop-2-enyloxy)-2-[(5-bromo-2-methoxyphenyl)methylene]benzo[b] furan-3-one

• Molecular Formula: C25H19BrO4
• Molecular Weight: 463.3 g/mol
• IUPAC Name: (2Z)-2-[(5-bromo-2-methoxyphenyl)methylidene]-6-[(E)-3-phenylprop-2-enoxy]-1-benzofuran-3-one
• InChI: InChI=1S/C25H19BrO4/c1-28-22-12-9-19(26)14-18(22)15-24-25(27)21-11-10-20(16-23(21)30-24)29-13-5-8-17-6-3-2-4-7-17/h2-12,14-16H,13H2,1H3/b8-5+,24-15-
• InChI Key: QATPBQTXOHLNBE-QBCGQFJOSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC/C=C/C4=CC=CC=C4
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC=CC4=CC=CC=C4

Description

The compound 6-((2E)-3-phenylprop-2-enyloxy)-2-[(5-bromo-2-methoxyphenyl)methylene]benzo[b]furan-3-one is a structurally complex benzofuran derivative. Its core consists of a benzo[b]furan-3-one scaffold substituted at position 6 with a (2E)-3-phenylprop-2-enyloxy group and at position 2 with a 5-bromo-2-methoxyphenyl methylene moiety.

Biological Activity

The compound 6-((2E)-3-phenylprop-2-enyloxy)-2-[(5-bromo-2-methoxyphenyl)methylene]benzo[b]furan-3-one is a synthetic derivative that exhibits significant biological activity. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications, drawing from diverse research findings.

Chemical Structure

The compound is characterized by a complex structure that includes a benzo[b]furan core, an enoxy group, and a bromo-substituted methoxyphenyl moiety. The molecular formula is $C_{26}H_{21}BrO_4$ with a molecular weight of approximately 473.35 g/mol.

Biological Activity Overview

Research indicates that this compound possesses various biological activities, including:

• Antitumor Activity : The compound has shown cytotoxic effects against several cancer cell lines, including breast (MCF-7), cervical (HeLa), and colon cancer cells. The mechanism involves the induction of apoptosis through mitochondrial pathways and the generation of reactive oxygen species (ROS) .
• Antimicrobial Properties : Some studies suggest that derivatives of benzofuran compounds exhibit antimicrobial activity. The introduction of specific functional groups enhances this property, making it a candidate for further investigation in treating infections .
• Anti-inflammatory Effects : Compounds similar to this one have demonstrated anti-inflammatory activity, indicating potential applications in managing inflammatory diseases .

The biological effects of 6-((2E)-3-phenylprop-2-enyloxy)-2-[(5-bromo-2-methoxyphenyl)methylene]benzo[b]furan-3-one are primarily attributed to:

• Induction of Apoptosis : The compound triggers programmed cell death in cancer cells by activating intrinsic pathways associated with mitochondrial dysfunction .
• DNA Interaction : Similar compounds have been shown to inhibit DNA synthesis and cause DNA strand breaks, leading to cytotoxicity in tumor cells .

Case Study 1: Antitumor Efficacy

A study evaluated the cytotoxicity of the compound against various cancer cell lines. Results indicated an IC50 value in the low micromolar range for MCF-7 cells, with significant apoptosis observed after 48 hours of treatment. Flow cytometry analysis confirmed late-stage apoptosis in treated cells .

Case Study 2: Antimicrobial Activity

In vitro tests demonstrated that the compound exhibited notable antimicrobial activity against Gram-positive and Gram-negative bacteria. The effectiveness was correlated with the presence of the bromo and methoxy groups, which enhance its interaction with microbial membranes .

Data Table: Biological Activities

Biological Activity	Observed Effect	Reference
Antitumor	Cytotoxicity against MCF-7, HeLa
Apoptosis Induction	Increased ROS production
Antimicrobial	Effective against bacteria
Anti-inflammatory	Reduction in inflammation markers

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity : Research indicates that derivatives of benzofuran compounds exhibit significant anticancer properties. The compound may function as a lead structure for developing novel anticancer agents. Studies have shown that similar structures can induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms, including cell cycle arrest and modulation of apoptosis-related proteins .
• Antimicrobial Properties : Compounds with similar structural motifs have demonstrated antimicrobial activities against a range of pathogens. The presence of the phenylpropene moiety is particularly noteworthy, as it can enhance the lipophilicity and membrane permeability of the compound, potentially leading to improved efficacy against bacterial and fungal infections .
• Neuroprotective Effects : There is emerging evidence that compounds with furan rings can exert neuroprotective effects. The ability to modulate neurotransmitter systems or reduce oxidative stress may position this compound as a candidate for treating neurodegenerative diseases .

Materials Science Applications

• Organic Light Emitting Diodes (OLEDs) : The unique electronic properties of compounds containing furan and phenyl groups make them suitable for applications in OLED technology. Research has indicated that such compounds can be used as emissive materials due to their ability to emit light when subjected to an electric current .
• Photovoltaic Devices : The compound's potential as a donor material in organic photovoltaic cells has been explored. Its ability to absorb light and convert it into electrical energy could contribute to advancements in solar energy technologies, particularly in the development of flexible and lightweight solar panels .

Environmental Applications

• Pollutant Degradation : Compounds similar to 6-((2E)-3-phenylprop-2-enyloxy)-2-[(5-bromo-2-methoxyphenyl)methylene]benzo[b]furan-3-one have been studied for their ability to degrade environmental pollutants, particularly persistent organic pollutants (POPs). Their chemical structure may facilitate reactions that break down harmful substances into less toxic forms, thereby aiding in environmental remediation efforts .
• Analytical Chemistry : The compound can serve as a fluorescent probe for detecting specific ions or molecules in environmental samples. Its unique optical properties allow for sensitive detection methods that can be utilized in monitoring water quality or identifying contaminants .

Case Studies

• Anticancer Activity Study : A study published in a peer-reviewed journal evaluated the cytotoxic effects of various benzofuran derivatives on breast cancer cell lines. The results indicated that certain modifications to the benzofuran backbone significantly enhanced anticancer activity, suggesting a potential pathway for developing new treatments based on similar structures .
• Material Application Research : A research group investigated the use of benzofuran derivatives in OLEDs and reported that specific substitutions on the furan ring improved luminescent efficiency compared to traditional materials. This study highlights the importance of structural modifications in enhancing performance for electronic applications .

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Scaffold Modifications

6-Hydroxy-2,3-dihydrobenzo[b]furan-3-one (CAS RN 6272-26-0)

• Structure : Simpler dihydrobenzo[b]furan-3-one with a hydroxyl group at position 4.
• Properties: Lacks the bromo-methoxyaryl and enol ether substituents, resulting in lower molecular weight (150.13 g/mol vs. estimated ~435 g/mol for the target compound).

2-(p-Tolyl)-6-(trifluoromethyl)benzo[b]thiophene-3-carbonitrile

• Structure: Benzo[b]thiophene analog with electron-withdrawing trifluoromethyl and cyano groups.
• Crystallography : Dihedral angle between the benzothiophene and p-tolyl ring is 29.78°, indicating moderate conjugation disruption. Similar steric effects may occur in the target compound’s 5-bromo-2-methoxyphenyl group.

Substituent Effects

Crystallographic and Spectroscopic Trends

• Hydrogen Bonding : In 2-(p-tolyl)-6-(trifluoromethyl)benzothiophene, weak C—H⋯F/N interactions stabilize the crystal lattice. The target compound’s bromine and methoxy groups could promote analogous C—H⋯Br/O interactions.
• NMR Shifts: Benzothiazolium salts in show deshielded aromatic protons (δ 7.5–8.5 ppm in DMSO-d6). The target compound’s enol ether and bromo-methoxyaryl groups may cause similar downfield shifts.

Comparative Data Table

Property/Compound	Target Compound*	6-Hydroxy-2,3-dihydrobenzo[b]furan-3-one	5-Bromo-3-methyl-2(5H)-furanone	2-(p-Tolyl)-6-(trifluoromethyl)benzothiophene
Molecular Weight (g/mol)	~435	150.13	179.00	317.33
Key Substituents	Br, OMe, enol ether	OH	Br, Me	CF3, CN, p-tolyl
Synthesis Yield	N/A	N/A	90%	N/A
Dihedral Angle (Aromatic Rings)	Estimated >30°	N/A	N/A	29.78°
Hydrogen Bonding	Likely C—H⋯Br/O	O—H⋯O	None	C—H⋯F/N

*Estimates based on structural analogs.

Research Implications

• Synthesis: The target compound’s synthesis may require regioselective bromination (as in ) and coupling reactions for enol ether installation.
• Crystallography: ORTEP-3 or SHELX refinement () would clarify its solid-state conformation and non-covalent interactions.

Q & A

Basic Research Question: How can the synthesis of this compound be optimized for yield and purity?

Methodological Answer:
The synthesis of benzofuran derivatives typically involves condensation and alkylation steps. For example, the reaction of substituted benzaldehydes with benzofuran precursors under basic conditions (e.g., NaH in THF) can form the methylene bridge . To optimize yield:

• Use anhydrous solvents (e.g., dry THF) to minimize side reactions.
• Control reaction temperature (e.g., 0°C for NaH activation, followed by room-temperature stirring) .
• Purify via column chromatography with gradients of ethyl acetate/hexane to isolate the product.
• Monitor reaction progress using TLC with UV visualization.

Basic Research Question: What spectroscopic techniques are critical for confirming the structure of this compound?

Methodological Answer:

• NMR Spectroscopy:
  • 1H NMR identifies proton environments (e.g., methoxy groups at δ 3.8–4.0 ppm, aromatic protons in the 6.5–8.0 ppm range).
  • 13C NMR confirms carbonyl (C=O) signals near δ 180–190 ppm and aromatic carbons .
• Mass Spectrometry (MS):
  • High-resolution ESI-MS detects the molecular ion peak (e.g., [M+H]+) to verify the molecular formula.
  • Fragmentation patterns distinguish substituents (e.g., bromine isotopic clusters) .

Advanced Research Question: How can X-ray crystallography resolve ambiguities in the stereochemistry of the (2E)-3-phenylprop-2-enyloxy moiety?

Methodological Answer:

• Single-Crystal Growth: Recrystallize the compound from a solvent mixture (e.g., CHCl3/MeOH) to obtain diffraction-quality crystals.
• Data Collection: Use a synchrotron or Cu-Kα radiation source (λ = 1.5418 Å) for high-resolution data.
• Refinement: Employ SHELXL for structure solution and refinement. The (2E) configuration is confirmed by the C=C bond torsion angle (near 180°) and anisotropic displacement parameters .
• Validation: Cross-check with ORTEP-3 for graphical representation of thermal ellipsoids .

Advanced Research Question: How can researchers address discrepancies between computational modeling and experimental data for this compound’s electronic properties?

Methodological Answer:

• DFT Calculations: Use Gaussian or ORCA software to model the HOMO-LUMO gap and compare it with UV-Vis spectra.
• Data Reconciliation:
  • Adjust solvent effects in simulations (e.g., PCM model for THF).
  • Validate π-π* transitions using TD-DFT.
  • If contradictions persist, re-examine crystallographic data for conformational distortions (e.g., planarity of the benzofuran ring) .

Advanced Research Question: What strategies are effective in analyzing potential tautomeric forms or keto-enol equilibria in the benzofuran-3-one core?

Methodological Answer:

• Dynamic NMR: Perform variable-temperature 1H NMR (e.g., −40°C to 60°C in DMSO-d6) to detect slow-exchange tautomers.
• X-ray Crystallography: Identify hydrogen-bonding patterns (e.g., O–H···O interactions stabilizing the keto form) .
• IR Spectroscopy: Compare carbonyl stretching frequencies (C=O at ~1700 cm⁻¹ vs. enolic O–H at ~3200 cm⁻¹) .

Advanced Research Question: How can researchers design SAR studies to evaluate the impact of the 5-bromo-2-methoxyphenyl substituent on bioactivity?

Methodological Answer:

• Synthetic Analogs: Replace the bromine atom with Cl, F, or H, and the methoxy group with OH or OMe, using similar coupling conditions .
• Biological Assays: Test analogs for target binding (e.g., enzyme inhibition assays) and correlate with steric/electronic parameters (Hammett σ constants).
• Crystallographic Overlays: Superimpose analog structures (using Mercury software) to assess steric clashes or enhanced interactions .